N-(2,5-dichlorophenyl)-4-methyl-3-nitrobenzamide

• Molecular Formula: C14H10Cl2N2O3
• Molecular Weight: 325.1 g/mol
• IUPAC Name: N-(2,5-dichlorophenyl)-4-methyl-3-nitrobenzamide
• InChI: InChI=1S/C14H10Cl2N2O3/c1-8-2-3-9(6-13(8)18(20)21)14(19)17-12-7-10(15)4-5-11(12)16/h2-7H,1H3,(H,17,19)
• InChI Key: AUHGUPAEOINCGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=C(C=CC(=C2)Cl)Cl)[N+](=O)[O-]

Description

N-(2,5-dichlorophenyl)-4-methyl-3-nitrobenzamide is an organic compound that belongs to the class of benzamides This compound is characterized by the presence of two chlorine atoms, a nitro group, and a methyl group attached to a benzamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,5-dichlorophenyl)-4-methyl-3-nitrobenzamide typically involves the following steps:

Nitration: The introduction of a nitro group into the benzene ring is achieved through nitration. This involves treating the benzene derivative with a mixture of concentrated nitric acid and sulfuric acid.

Chlorination: The chlorination of the benzene ring is carried out using chlorine gas or a chlorinating agent such as thionyl chloride.

Amidation: The final step involves the formation of the benzamide by reacting the chlorinated nitrobenzene with an amine, specifically 2,5-dichloroaniline, under suitable conditions.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(2,5-dichlorophenyl)-4-methyl-3-nitrobenzamide undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst (e.g., palladium on carbon).

Substitution: The chlorine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Oxidation: The methyl group can be oxidized to a carboxylic acid using strong oxidizing agents like potassium permanganate.

Common Reagents and Conditions

Reduction: Hydrogen gas, palladium on carbon.

Substitution: Nucleophiles such as amines or thiols.

Oxidation: Potassium permanganate, sulfuric acid.

Major Products Formed

Reduction: N-(2,5-dichlorophenyl)-4-methyl-3-aminobenzamide.

Substitution: Various substituted derivatives depending on the nucleophile used.

Oxidation: N-(2,5-dichlorophenyl)-4-carboxy-3-nitrobenzamide.

Scientific Research Applications

N-(2,5-dichlorophenyl)-4-methyl-3-nitrobenzamide has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its unique chemical structure.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(2,5-dichlorophenyl)-4-methyl-3-nitrobenzamide involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The chlorine atoms and the benzamide core also play a role in its activity by influencing its binding to target molecules and its overall stability.

Comparison with Similar Compounds

Similar Compounds

• N-(2,4-dichlorophenyl)-4-methyl-3-nitrobenzamide
• N-(2,5-dichlorophenyl)-4-methyl-3-aminobenzamide
• N-(2,5-dichlorophenyl)-4-carboxy-3-nitrobenzamide

Uniqueness

N-(2,5-dichlorophenyl)-4-methyl-3-nitrobenzamide is unique due to the specific arrangement of its functional groups, which imparts distinct chemical and biological properties. The presence of both chlorine atoms and a nitro group on the benzene ring, along with the benzamide core, makes it a versatile compound for various applications.